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Compound of Interest

Compound Name:
2,1-Benzoxazole-3-carbonyl

chloride

CAS No.: 535992-89-3

Cat. No.: B12881577

Get Quote

Executive Summary & Compound Profile
2,1-Benzoxazole-3-carbonyl chloride is a reactive electrophile derived from the privileged

2,1-benzisoxazole (anthranil) scaffold. It serves as a critical intermediate in the synthesis of

pharmacologically active agents, particularly in the development of antipsychotics (e.g.,

risperidone analogs) and antimicrobial agents.

Due to the high reactivity of the acyl chloride moiety and the thermal lability of the anthranil

ring, direct isolation for spectroscopic analysis requires anhydrous conditions and rapid

handling. This guide details the expected spectral signatures based on the precursor (2,1-

benzoxazole-3-carboxylic acid) and functional group transformations.
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Property Detail

IUPAC Name 2,1-Benzoxazole-3-carbonyl chloride

Common Name Anthranil-3-carbonyl chloride

CAS Number Not widely listed (Precursor Acid: 642-91-1)

Molecular Formula

Molecular Weight 181.58 g/mol

Appearance Pale yellow to tan solid (moisture sensitive)

Synthesis & Sample Preparation
To obtain reliable spectroscopic data, the compound must be synthesized in situ or freshly

prepared, as it hydrolyzes rapidly to the parent acid upon exposure to atmospheric moisture.

Synthetic Protocol
The standard generation involves the chlorination of 2,1-benzoxazole-3-carboxylic acid using

thionyl chloride (

).

Reagents: 2,1-Benzoxazole-3-carboxylic acid (1.0 eq), Thionyl Chloride (5.0 eq), cat. DMF.

[1]

Conditions: Reflux for 1-2 hours under

atmosphere.

Isolation: Removal of excess

under reduced pressure (azeotrope with toluene recommended).

Handling: Dissolve immediately in

(anhydrous) for NMR or use neat for IR (ATR in glovebox).
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Workflow Diagram

Conditions: Reflux, N2, cat. DMF2,1-Benzoxazole-3-carboxylic Acid
(Precursor)
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Intermediate

Nucleophilic Attack

Thionyl Chloride
(Reagent)

2,1-Benzoxazole-3-carbonyl Chloride
(Target)Cl- Substitution

SO2 (g) + HCl (g)

Click to download full resolution via product page

Caption: Synthesis pathway converting the carboxylic acid to the acid chloride via nucleophilic

acyl substitution.

Spectroscopic Analysis (NMR, IR, MS)[2]
A. Nuclear Magnetic Resonance (NMR)
The conversion from acid to acid chloride induces specific chemical shift changes, primarily

deshielding the protons and carbons spatially close to the carbonyl group (anisotropy effect).

H NMR (Proton) – Predicted in

The 2,1-benzoxazole ring system typically displays an ABCD aromatic pattern.
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Position Multiplicity
Shift (

, ppm)
Assignment Logic

H-4 Doublet (d) 8.25 – 8.45

Diagnostic Peak. The

proton peri to the

carbonyl group is

significantly

deshielded by the

strong electron-

withdrawing nature

and anisotropy of the -

COCl group.

H-7 Doublet (d) 7.80 – 7.95

Deshielded by the

adjacent ring oxygen

and the aromatic

system.

H-5 Triplet/Multiplet 7.50 – 7.65

Aromatic resonance,

typically the most

upfield of the set.

H-6 Triplet/Multiplet 7.60 – 7.75 Aromatic resonance.

Key Distinction: In the precursor carboxylic acid, H-4 typically appears around 8.0–8.1 ppm.

The shift to ~8.3+ ppm is a clear indicator of successful conversion to the acid chloride.

C NMR (Carbon) – Predicted in
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Carbon Type
Shift (

, ppm)
Notes

C=O (Carbonyl) 160.0 – 164.0

Acid chloride carbonyls

typically resonate slightly

upfield of their acid

counterparts due to the

shielding effect of the chlorine

atom's electron cloud, despite

the inductive withdrawal.

C-3 (Ring) 155.0 – 158.0
Quaternary carbon attached to

the carbonyl.

C-7a (Bridge) 148.0 – 152.0
Oxygen-bearing quaternary

carbon.

Ar-CH 115.0 – 135.0 Aromatic methine carbons.

B. Infrared Spectroscopy (FT-IR)
IR is the most rapid method to confirm the formation of the acid chloride functionality.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12881577?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Frequency (

)
Intensity Assignment

1760 – 1790 Strong

C=O Stretch (Acid Chloride).

This is the primary diagnostic

band. It appears at a

significantly higher frequency

than the acid precursor (which

appears ~1680–1700

).

1620 – 1640 Medium
C=N / C=C Ring Stretch

(Characteristic of Anthranils).

1530 – 1550 Medium
asymmetric stretch (if nitro-

substituted) or skeletal ring

vibrations.

1000 – 1200 Weak/Med N-O Stretch (Isoxazole ring).

~750 Strong
C-Cl Stretch (often obscured in

fingerprint region).

Validation Check: The disappearance of the broad O-H stretch (2500–3300

) of the carboxylic acid confirms the consumption of the starting material.

C. Mass Spectrometry (MS)
The mass spectrum of 2,1-benzoxazole-3-carbonyl chloride will show a characteristic isotope

pattern due to Chlorine (

and

).

Ionization Mode: EI (Electron Impact) or ESI+ (in non-nucleophilic solvents).

Molecular Ion (
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): 181 (100%) and 183 (33%).

Fragmentation Pathway
The anthranil ring is known to undergo specific fragmentations, often losing CO or rearranging.

181 (

): Parent peak.

146 (

): Acylium ion formation (

). This is usually the base peak in ESI.

118 (

): Loss of the carbonyl chloride group to leave the benzisoxazole radical/cation.

90/91: Further fragmentation of the heterocyclic ring (loss of CO/HCN).

Molecular Ion [M]+
m/z 181/183

Acylium Ion [M-Cl]+
m/z 146

- Cl•

Benzisoxazole Core [M-COCl]+
m/z 118

- COCl•

- CO

Ring Fragmentation
m/z ~90-92

Ring Opening
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Click to download full resolution via product page

Caption: Proposed fragmentation pathway for 2,1-benzoxazole-3-carbonyl chloride under

Electron Impact (EI).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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